Cas no 2580201-00-7 (methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate
• CAS No: 2580201-00-7
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5659554
• PubChem ID: 165887694
• Update Time: 2025-10-31

methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27723144
• 2580201-00-7
• methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C10H13N3O3/c1-15-4-3-13-6-7(5-11)8(12)9(13)10(14)16-2/h6H,3-4,12H2,1-2H3
• InChI Key： AIDNGCJYLOKUKZ-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=C(C#N)C(=C1C(=O)OC)N

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.3Ų

Additional information on methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate

Methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate (CAS No. 2580201-00-7): A Comprehensive Overview

Methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate, identified by its CAS number 2580201-00-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyrrole core with functional groups that include an amino group, a cyano group, and an ethoxy-methoxy side chain, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structure of methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate is characterized by its pyrrole ring, which is a five-membered aromatic heterocycle containing one nitrogen atom. This nitrogen atom contributes to the compound's basicity and reactivity, making it a potential candidate for further functionalization. The presence of the amino group at the 3-position and the cyano group at the 4-position introduces additional reactivity, allowing for various chemical transformations that can be exploited in synthetic chemistry.

The ethoxy-methoxy side chain at the 1-position of the pyrrole ring adds complexity to the molecule, influencing its solubility, stability, and interactions with biological targets. This side chain is particularly noteworthy as it contains both an ethoxy and a methoxy group, which can participate in hydrogen bonding and other non-covalent interactions. These features make methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate a promising scaffold for designing molecules with specific biological activities.

In recent years, there has been growing interest in pyrrole derivatives due to their diverse biological activities. Pyrroles and their derivatives have been reported to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The compound methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate is no exception and has been investigated for its potential therapeutic applications. Its unique structural features suggest that it may interact with biological targets in ways that are distinct from other known pyrrole-based compounds.

One of the most exciting areas of research involving methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate is its role as a building block in drug discovery. The presence of multiple functional groups provides opportunities for further chemical modification, allowing researchers to tailor the molecule's properties to specific needs. For example, the amino group can be acylated or alkylated to introduce additional functionality, while the cyano group can be reduced to an amine or converted into other functional groups such as carboxylic acids or esters.

The methoxy-substituted ethyl side chain also offers possibilities for structural diversification. By introducing different substituents at this position, researchers can modulate the compound's solubility, bioavailability, and metabolic stability. These modifications are crucial for optimizing drug candidates for clinical use. The ability to fine-tune these properties makes methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate a versatile intermediate in medicinal chemistry.

Recent studies have also explored the pharmacological potential of methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes relevant to cancer progression and inflammation. These results are particularly promising given the increasing demand for novel therapeutic agents that can target multiple disease pathways simultaneously.

The synthesis of methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate represents another area of active research. The development of efficient synthetic routes is essential for producing this compound on a scalable basis. Researchers have employed various synthetic strategies, including multi-step organic transformations and catalytic processes, to achieve high yields and purity levels. These efforts are critical for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

The role of computational chemistry in studying methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate cannot be overstated. Molecular modeling techniques have been used to predict the compound's binding modes to biological targets and to rationalize its pharmacological effects. These computational studies provide valuable insights into the structure-function relationships of this molecule and help guide experimental efforts. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and develop more effective drug candidates.

In conclusion, methyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate (CAS No. 2580201-00-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for drug discovery, while its diverse biological activities suggest therapeutic applications across multiple disease areas. Continued research into its synthesis, pharmacology, and computational properties will further elucidate its role in developing novel therapeutic agents.